N-(Oxan-4-yl)-4-pyrazol-1-ylpiperidine-1-carboxamide

• IUPAC Name: N-(oxan-4-yl)-4-pyrazol-1-ylpiperidine-1-carboxamide
• InChI: InChI=1S/C14H22N4O2/c19-14(16-12-4-10-20-11-5-12)17-8-2-13(3-9-17)18-7-1-6-15-18/h1,6-7,12-13H,2-5,8-11H2,(H,16,19)
• InChI Key: KELWILGTMJLSGP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2C=CC=N2)C(=O)NC3CCOCC3
• Molecular Formula: C14H22N4O2
• Molecular Weight: 278.35 g/mol

Description

“N-(Oxan-4-yl)-4-pyrazol-1-ylpiperidine-1-carboxamide” is a complex organic compound. Based on its name, it likely contains an oxane (tetrahydropyran) group, a pyrazole group, and a piperidine group. These types of compounds are often used in the development of pharmaceuticals and other biologically active substances.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds are often synthesized through various organic reactions, including nucleophilic substitutions, condensations, and cyclizations. The exact method would depend on the specific structure and functional groups present in the compound.

Molecular Structure Analysis

The molecular structure of this compound can be inferred from its name. It likely contains a six-membered oxane ring, a five-membered pyrazole ring, and a six-membered piperidine ring. The exact arrangement of these rings and any additional functional groups would need to be confirmed through techniques such as NMR spectroscopy or X-ray crystallography.

Chemical Reactions Analysis

The chemical reactivity of this compound would depend on its specific structure. Generally, compounds containing oxane, pyrazole, and piperidine rings can undergo a variety of reactions, including electrophilic and nucleophilic substitutions, additions, and eliminations.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, and solubility, would depend on its specific structure. These properties could be predicted using computational methods or determined experimentally.

Mechanism of Action

The mechanism of action of this compound is not known without additional context. If it is a drug or biologically active compound, its mechanism of action would depend on its specific structure and the biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific structure and properties. It’s important to handle all chemicals with appropriate safety precautions, and to consult the relevant safety data sheets or other resources for information on potential hazards.

Future Directions

The future directions for research on this compound would depend on its potential applications. If it is a drug or biologically active compound, future research could focus on optimizing its activity, reducing any side effects, or exploring new therapeutic applications.